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For Researchers, Scientists, and Drug Development Professionals

In the selection of polymeric materials for laboratory and pharmaceutical applications, chemical
resistance is a paramount consideration. The integrity and performance of equipment, filtration
membranes, and fluid handling components are directly influenced by their compatibility with a
wide range of chemicals, from aggressive solvents to corrosive acids and bases. This guide
provides a detailed comparative analysis of two commonly used high-performance
thermoplastics: Polyethersulfone (PEES or PES) and Polyvinylidene Fluoride (PVDF).

This comparison guide delves into the chemical compatibility of PEES and PVDF, presenting
available data to assist researchers and professionals in making informed material selection
decisions. The information is supported by established experimental protocols for chemical
resistance testing.

General Comparison

Polyvinylidene Fluoride (PVDF) is a fluoropolymer renowned for its exceptional chemical
inertness and thermal stability.[1] It exhibits broad resistance to a wide array of chemicals,
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including most acids, bases, organic solvents, and oxidizing agents.[2] This makes PVDF a
preferred material for applications involving harsh chemical environments.[2]

Polyethersulfone (PEES), also known as PES, is a high-temperature amorphous thermoplastic.
It offers good resistance to aqueous solutions, dilute acids, bases, and a range of inorganic
chemicals.[3][4] However, its resistance to organic solvents is generally considered inferior to
that of PVDF.[2] PEES is often favored for applications in biological and pharmaceutical
processes where exposure to aggressive organic solvents is less frequent.[2]

Chemical Resistance Data

The following table summarizes the chemical resistance of PEES and PVDF to a variety of
common chemicals. The ratings are based on publicly available chemical compatibility charts
and are intended as a general guideline. It is crucial to note that the actual chemical resistance
can be affected by factors such as temperature, concentration, exposure duration, and
mechanical stress.[3][5] Therefore, for critical applications, it is always recommended to
perform testing under the specific conditions of use.
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Chemical PEES (PES) Resistance PVDF Resistance
Acids
Acetic Acid (10%) Good Excellent
Acetic Acid (Glacial) Good[6] Good
Hydrochloric Acid

Good[6] Excellent
(concentrated)
Nitric Acid (concentrated) Not Recommended][6] Good
Sulfuric Acid (concentrated) Not Recommended][6] Good
Bases
Ammonium Hydroxide

Good Excellent
(concentrated)
Sodium Hydroxide (50%) Good Excellent

Organic Solvents

Acetone Not Recommended][6] Limited/Not Recommended[7]
Benzene Limited Resistance[6] Excellent

Chloroform Not Recommended][6] Good

Ethanol Good Excellent

Isopropanol Good Excellent

Methanol Good Excellent

Methylene Chloride

Not Recommended][6]

Limited Resistance

Toluene Limited Resistance[6] Excellent
Xylene Limited Resistance[6] Excellent
Other
Bleaching Solutions (e.qg.,

Good Good

Sodium Hypochlorite)
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Hydrogen Peroxide Good Excellent

Note on Quantitative Data:

While extensive qualitative data is available, comprehensive quantitative data comparing the
percentage change in mechanical properties (e.g., tensile strength, elongation) or physical
properties (e.g., weight, dimensions) of PEES and PVDF across a wide range of chemicals is
not readily available in a consolidated format. The performance of these polymers is highly
dependent on the specific grade, processing conditions, and the application's environmental
factors.

However, some specific quantitative findings from research studies highlight their comparative
resistance:

o Tensile Strength: In a study comparing PES and PVDF membranes modified with titanium
dioxide (TiO2), the PVDF composite membrane exhibited a significantly higher tensile
strength (3.153 MPa at 23wt%) compared to the PES composite membrane (0.617 MPa at
35wt%).[8] This suggests superior mechanical robustness of PVDF in this specific
formulation.

» Thermal Stability: PVDF is generally more thermally stable than PES, withstanding higher
temperatures.[4] PVDF can be stable up to approximately 260°C, while PES is generally
stable up to around 200°C.[4]

Experimental Protocols

The chemical resistance of plastics is typically evaluated using standardized test methods. The
most widely recognized standard is ASTM D543: Standard Practices for Evaluating the
Resistance of Plastics to Chemical Reagents. This standard provides a framework for
assessing the effect of chemical exposure on the properties of plastic materials.

Key Aspects of ASTM D543 Protocol:

1. Test Specimens:
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o Standardized specimens of the plastic material are used. The dimensions depend on the
specific properties to be evaluated (e.g., tensile strength, flexural strength).

2. Chemical Reagents:

o A comprehensive list of standard reagents is provided, but the protocol also allows for the
use of other chemicals relevant to the intended application.

3. Exposure Conditions:

o Immersion Test: Specimens are fully immersed in the chemical reagent for a specified
duration and at a controlled temperature. This simulates applications where the material is in
continuous contact with the chemical.

o Wipe/Patch Test: The chemical reagent is applied to the surface of the specimen for shorter,
intermittent exposures, simulating splashes or spills.

4. Property Evaluation:

o Weight and Dimensional Changes: The weight and dimensions of the specimens are
measured before and after chemical exposure to determine swelling, shrinkage, or extraction
of material.

e Mechanical Properties: Key mechanical properties such as tensile strength, elongation at
break, and flexural strength are measured before and after exposure. The percentage
change in these properties is a critical indicator of chemical attack.

» Visual Inspection: Specimens are visually examined for any changes in appearance, such as
discoloration, crazing, cracking, or dissolution.

5. Reporting of Results:

e The results are reported as the percentage change in the measured properties after
exposure to the specific chemical reagent for a defined time and temperature.

Experimental Workflow Visualization
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The following diagram illustrates a typical workflow for evaluating the chemical resistance of

polymeric materials according to the ASTM D543 standard.

1. Specimen Preparation

Prepare Standardized
Test Specimens

i

Initial Measurement:
- Weight
- Dimensions

- Mechanical Properties
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Experimental workflow for chemical resistance testing.

Conclusion

The choice between PEES and PVDF for applications requiring chemical resistance depends
heavily on the specific chemical environment. PVDF offers superior and broader chemical
resistance, particularly against aggressive organic solvents, making it a robust choice for a
wide range of demanding applications.[2] PEES provides excellent resistance to agueous
solutions, weak acids, and bases, and can be a cost-effective alternative when the chemical
exposure is less severe.[2]

For critical applications, it is imperative for researchers, scientists, and drug development
professionals to consult manufacturer-specific chemical compatibility data and, ideally, conduct
in-house testing that mimics the actual operational conditions to ensure material integrity and
prevent premature failure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [A Comparative Analysis of the Chemical Resistance of
PEES and PVDF]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15890294/docs#a-comparative-analysis-of-the-
chemical-resistance-of-pees-and-pvdf]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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